Cas no 21850-12-4 (Octahydro-1H-isoindole)

Octahydro-1H-isoindole structure
Octahydro-1H-isoindole structure
Product Name:Octahydro-1H-isoindole
CAS No:21850-12-4
MF:C8H15N
MW:125.211402177811
MDL:MFCD03265253
CID:51882
PubChem ID:409979
Update Time:2025-04-18

Octahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

    • Octahydro-1H-isoindole
    • (3AS,7AR)-OCTAHYDRO-1H-ISOINDOLE OR CIS-HEXAHYDROISOINDOLINE
    • Cis- hexahydroisoindole
    • 2,3,3a,4,5,6,7,7a-Octahydro-1H-isoindole
    • cis-Octahydro-isoindole
    • Octahydroisoindole
    • Octahydro-isoindole
    • cis-octahydroisoindole
    • Cis-octahydro-isoindoline
    • cycloperhydroisoindole
    • hexahydroisoindole
    • hexahydro-isoindoline
    • perhydroisoindole
    • 1H-Isoindole, octahydro-
    • cis-Octahydroisoindole HCl
    • (3aS,7aR)-octahydro-1H-isoindole
    • PubChem23350
    • KSC630C7P
    • ODSNARDHJFFSRH-UHFFFAOYSA-N
    • BCP04297
    • STK329072
    • QC-9
    • FT-0658742
    • MFCD03265253
    • AKOS005171215
    • AB13837
    • AS-13484
    • J-520092
    • SB33723
    • BB 0237482
    • FT-0603836
    • SY022622
    • A815695
    • MFCD07778620
    • WAA85012
    • W10079
    • AC-1464
    • EN300-101292
    • SCHEMBL258635
    • rel-(3aR,7aS)-Octahydro-1H-isoindole
    • Z1198161702
    • 21850-12-4
    • CS-W018719
    • DTXSID60944456
    • AM20070530
    • DB-019093
    • DB-063695
    • Cis-hexahydroisoindole hydrochloride
    • ALBB-004713
    • MDL： MFCD03265253
    • Inchi： 1S/C8H15N/c1-2-4-8-6-9-5-7(8)3-1/h7-9H,1-6H2
    • InChI Key： ODSNARDHJFFSRH-UHFFFAOYSA-N
    • SMILES： N1CC2CCCCC2C1

Computed Properties

  • Exact Mass: 125.12000
  • Monoisotopic Mass: 125.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Powder
  • Density: 0.915
  • Boiling Point: 190.2°Cat760mmHg
  • Flash Point: 62.1°C
  • Refractive Index: 1.472
  • PSA: 12.03000
  • LogP: 1.72480

Octahydro-1H-isoindole Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Octahydro-1H-isoindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Octahydro-1H-isoindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80382-5mg
cis-Octahydro-isoindole
 21850-12-4 98.0%
5mg
 ¥100 2021-05-07
Chemenu
CM148557-25g
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 21850-12-4 97%
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 $168 2021-08-05
Chemenu
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 21850-12-4 97%
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 $471 2021-08-05
Alichem
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 21850-12-4 97%
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 $165.36 2023-09-02
Alichem
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Octahydro-1H-isoindole
 21850-12-4 97%
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 $503.36 2023-09-02
Fluorochem
078682-5g
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 21850-12-4 95%
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 ￡28.00 2022-03-01
Fluorochem
078682-10g
Octahydroisoindole
 21850-12-4 95%
10g
 ￡50.00 2022-03-01
Fluorochem
078682-25g
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 21850-12-4 95%
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 ￡76.00 2022-03-01
Fluorochem
078682-100g
Octahydroisoindole
 21850-12-4 95%
100g
 ￡285.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O192077-25g
Octahydro-1H-isoindole
 21850-12-4 97%
25g
 ¥319.90 2023-09-01

Octahydro-1H-isoindole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:21850-12-4)Octahydro-1H-isoindole
Order Number:LE17705;LE2475151
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

Octahydro-1H-isoindole Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:21850-12-4)Octahydro-1H-isoindole
LE17705;LE2475151
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email